Cas no 1779131-94-0 (2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide)

• Product Name: 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide
• CAS No: 1779131-94-0
• MF: C₁₂H₁₂BrN₃O₂S
• MW: 342.211580276489
• CID: 5220573
• Update Time: 2025-10-25

2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide
• 2-[(4-Bromo-3-methylphenyl)amino]pyridine-3-sulfonamide

• Inchi： 1S/C12H12BrN3O2S/c1-8-7-9(4-5-10(8)13)16-12-11(19(14,17)18)3-2-6-15-12/h2-7H,1H3,(H,15,16)(H2,14,17,18)
• InChI Key： HLZYESIWCOOCNQ-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(Br)C(C)=C2)=NC=CC=C1S(N)(=O)=O

Additional information on 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide

2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide (CAS No. 1779131-94-0): An Overview of Its Properties and Applications

2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide (CAS No. 1779131-94-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and sulfonic acid, featuring a brominated and methylated phenyl group attached to the pyridine ring. The unique structural features of this compound contribute to its potential therapeutic applications and make it an interesting subject for ongoing scientific investigations.

The chemical structure of 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide is characterized by a pyridine ring with a sulfonic acid amide group at the 3-position and a substituted phenyl group at the 4-position. The presence of the bromine atom and the methyl group on the phenyl ring adds to the compound's complexity and influences its chemical reactivity and biological activity. These structural elements are crucial for understanding the compound's behavior in various chemical and biological environments.

Recent studies have highlighted the potential of 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide in the development of novel therapeutic agents. One area of particular interest is its role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can selectively inhibit certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. This selective inhibition property makes it a promising candidate for drug development.

In addition to its enzymatic inhibition properties, 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide has been investigated for its anti-inflammatory effects. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models. This anti-inflammatory activity suggests that the compound may have therapeutic potential in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the compound can effectively reach its target sites in the body. However, further research is needed to optimize these properties and enhance the compound's bioavailability.

Clinical trials are currently underway to assess the safety and efficacy of 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential can be further evaluated.

Beyond its direct therapeutic applications, 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide has also been explored as a tool for understanding fundamental biological processes. Its ability to modulate specific protein interactions makes it a valuable probe for studying signaling pathways and cellular mechanisms involved in disease progression. This dual role as both a therapeutic agent and a research tool underscores its significance in the broader context of biomedical research.

In conclusion, 2-(4-Bromo-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide (CAS No. 1779131-94-0) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it a compelling candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to our understanding of complex biological systems and paving the way for innovative treatments for various diseases.